Cas no 1365803-22-0 (tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate
• CAS No: 1365803-22-0
• MF: C₁₂H₁₃F₃N₂O₄
• MW: 306.237833738327
• CID: 2149142
• PubChem ID: 86688593
• Update Time: 2025-10-30

tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [3-nitro-5-(trifluoromethyl)phenyl]carbamate
• YEHWQUJAYMJGIC-UHFFFAOYSA-N
• tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate

• Inchi： 1S/C12H13F3N2O4/c1-11(2,3)21-10(18)16-8-4-7(12(13,14)15)5-9(6-8)17(19)20/h4-6H,1-3H3,(H,16,18)
• InChI Key： YEHWQUJAYMJGIC-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(=C1)NC(=O)OC(C)(C)C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 401
• Topological Polar Surface Area: 84.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate

tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate (CAS No. 1365803-22-0)

tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate (CAS No. 1365803-22-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a nitro group, and a trifluoromethyl group, which collectively contribute to its chemical stability and reactivity. These properties make it an attractive candidate for various synthetic transformations and biological studies.

The tert-butyl group in tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate provides steric protection and enhances the compound's solubility in organic solvents. This is particularly useful in synthetic chemistry, where the compound can serve as a building block for more complex molecules. The nitro group, on the other hand, imparts strong electron-withdrawing properties, which can influence the compound's reactivity and electronic behavior. The trifluoromethyl group further enhances these properties by adding fluorine atoms, known for their high electronegativity and unique chemical characteristics.

Recent research has highlighted the potential of tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate in the development of novel pharmaceuticals. Studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound showed significant inhibition of cancer cell proliferation in vitro. The specific combination of functional groups in tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate may contribute to its ability to target specific biological pathways and receptors.

In addition to its potential therapeutic applications, tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate is also used as an intermediate in the synthesis of other valuable compounds. Its reactivity and stability make it an ideal starting material for various chemical reactions, such as nucleophilic substitution and electrophilic aromatic substitution. These reactions can be tailored to produce a wide range of derivatives with diverse functional groups, expanding the scope of its applications in both academic and industrial settings.

The synthesis of tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 3-nitro-5-(trifluoromethyl)aniline with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction forms an amide bond between the aniline nitrogen and the tert-butyl carbamate moiety, resulting in the formation of the desired product. Advanced techniques such as microwave-assisted synthesis and catalyst-mediated reactions have also been explored to optimize the synthesis process.

The physical and chemical properties of tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate have been extensively studied to understand its behavior under different conditions. It is generally stable at room temperature but may decompose at higher temperatures or in strongly acidic or basic environments. Its solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO) makes it suitable for use in solution-phase reactions. Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to characterize this compound and confirm its structure.

In conclusion, tert-butyl N-3-nitro-5-(trifluoromethyl)phenylcarbamate (CAS No. 1365803-22-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups offers a wide range of applications, from serving as a building block in synthetic chemistry to being a candidate for novel drug development. Ongoing research continues to uncover new insights into its properties and potential uses, making it an exciting area of study for scientists and researchers alike.